N-(3,5-dimethoxyphenyl)-2-((1-(3-morpholinopropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[[1-(3-morpholin-4-ylpropyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H32N4O5S/c1-31-18-13-17(14-19(15-18)32-2)25-22(29)16-34-23-20-5-3-6-21(20)28(24(30)26-23)8-4-7-27-9-11-33-12-10-27/h13-15H,3-12,16H2,1-2H3,(H,25,29)
• InChI Key: USBXQEPRFOBJEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CSC2=NC(=O)N(C3=C2CCC3)CCCN4CCOCC4)OC
• Molecular Formula: C24H32N4O5S
• Molecular Weight: 488.6 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-((1-(3-morpholinopropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H32N4O5S and its molecular weight is 488.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Heterocyclic Compound Synthesis

Compounds with morpholine groups and complex heterocyclic structures, similar to the one specified, are often synthesized for their potential biological activities. For example, studies have reported the synthesis of novel heterocyclic compounds derived from natural products with anti-inflammatory and analgesic activities, suggesting potential applications in drug development for pain and inflammation management (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Research involving the synthesis of pyrimidine derivatives has shown antimicrobial activity against selected bacterial and fungal strains, indicating the relevance of such compounds in developing new antimicrobials (Majithiya & Bheshdadia, 2022).

Kinase Inhibition and Anticancer Properties

The structural motifs found in the compound of interest are similar to those in compounds evaluated for Src kinase inhibitory and anticancer activities, highlighting the potential for cancer therapeutic research (Fallah-Tafti et al., 2011).

Synthetic Applications

Cyclization Reactions

Compounds featuring acetamide groups and complex heterocycles are often used in synthetic organic chemistry, such as in oxidative radical cyclization reactions, to synthesize erythrinanes, indicating applications in complex molecule synthesis (Chikaoka et al., 2003).

Organic Synthesis and Drug Development

The morpholine and pyrimidinyl thioacetamide components suggest utility in organic synthesis and drug development, as seen in the synthesis of thieno[3,2-d]pyrimidin-4-yl derivatives with inhibited tumor necrosis factor alpha and nitric oxide (Lei et al., 2017).